Cas no 38412-82-7 (3,4,4',7-Tetrahydroxyflavan)

• Product Name: 3,4,4',7-Tetrahydroxyflavan
• CAS No: 38412-82-7
• MF: C₁₅H₁₄O₅
• MW: 274.268664836884
• CID: 836916
• PubChem ID: 13886896
• Update Time: 2025-04-19

3,4,4',7-Tetrahydroxyflavan Chemical and Physical Properties

Names and Identifiers

• 3,4,4',7-Tetrahydroxyflavan
• 3-4-4-7-Tetrahydroxyflavan
• 4',7-Dihydroxy-2,3-trans-flavan-3,4-trans-diol
• 3-Epiguibourtacacidin
• [ "3-Epiguibourtacacidin" ]
• AKOS040761056
• Guibourtinidol-4alpha-ol
• 38412-82-7
• LMPK12020175
• FS-9851
• DTXSID70551877
• DB-330867
• 93476-94-9
• 3,4,4',7-Flavantetrol,(2R,3S,4R)-
• 2-(4-hydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,7-triol
• AKOS032948198
• 2-(4-Hydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,7-triol
• 7,4'-Dihydroxyflavan-3,4-diol
• (2S,3S,4R)-3,4,4',7-Tetrahydroxyflavan
• CHEBI:174610

• Inchi： 1S/C15H14O5/c16-9-3-1-8(2-4-9)15-14(19)13(18)11-6-5-10(17)7-12(11)20-15/h1-7,13-19H
• InChI Key： NTLUSUFJOUMRLA-UHFFFAOYSA-N
• SMILES： OC1C(C2C=CC(O)=CC=2)OC2C(=CC=C(C=2)O)C1O

Computed Properties

• Exact Mass: 274.08412354g/mol
• Monoisotopic Mass: 274.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 537.7±50.0 °C at 760 mmHg
• Flash Point: 279.0±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

3,4,4',7-Tetrahydroxyflavan Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Leucoanthocyanidins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Leucoanthocyanidins
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone